Cas no 18841-21-9 ((9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid)

(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid is a polyunsaturated fatty acid characterized by four conjugated trans double bonds at the 9, 11, 13, and 15 positions. This structural configuration imparts unique chemical reactivity and potential biological activity, making it valuable for research in lipid biochemistry and organic synthesis. Its conjugated tetraene system allows for applications in spectroscopic studies, including UV-Vis analysis, due to distinct absorption properties. The compound serves as a precursor or intermediate in the synthesis of bioactive molecules and specialized lipids. High purity grades ensure reproducibility in experimental settings, while its defined stereochemistry facilitates precise investigations into structure-activity relationships. Suitable for controlled laboratory use under appropriate handling conditions.

(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid structure

18841-21-9 structure

Product Name:(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid

CAS No:18841-21-9

MF:C₁₈H₂₈O₂

MW:276.413725852966

CID:96094

PubChem ID:5282838

Update Time:2025-06-20

(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid Chemical and Physical Properties

Names and Identifiers

- 9,11,13,15-Octadecatetraenoic acid, (9E,11E,13E,15E)-
- (9E,11E,13E,15E)-Parinaric acid
- (9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid
- trans-Parinaric acid
- IJTNSXPMYKJZPR-BYFNFPHLSA-N
- (9E,11E,13E,15E)-Octadeca-9,11,13,15-tetrenoic acid
- 9,11,13,15-Octadecatetraenoic acid, (all-e)-
- PARINARIC ACID TRANS-FORM [MI]
- Paranaric acid
- all-trans-parinaric acid
- CHEBI:32410
- trans-9, trans-11, trans-13, trans-15-octadecatetraenoic acid
- LMFA01030171
- (E,E,E,E)-octadeca-9,11,13,15-tetraenoic acid
- UNII-92I37360O0
- 9(E),11(E),13(E),15(E)-Octadecatetraenoic acid
- all-trans-9,11,13,15-octadecatetraenoic acid
- (E)-parinaric acid
- 9E,11E,13E,15E-octadecatetraenoic acid
- PK8M3ENX8C
- .BETA.-PARINARIC ACID
- Parinaric acid trans-form
- 9Z,11E,13E,15Z-octadecatetraenoic acid
- UNII-PK8M3ENX8C
- 92I37360O0
- 9Z,11E,13E,15Z-OCTADECATETRAENOICACID
- starbld0005141
- Q27114921
- Octadeca-9t,11t,13t,15t-tetraensaeure
- AKOS040755033
- 18841-21-9
- all-trans-octadeca-9,11,13,15-tetraenoic acid
- 9-trans,11-trans,13-trans,15-trans-Octadecatetraenoic acid
- octadeca-9t,11t,13t,15t-tetraenoic acid
- C18:4n-3,5,7,9
- (9E,11E,13E,15E)-octadeca-9,11,13,15-tetraenoic acid
- Parinaric acid, (E)-
- 18427-44-6
- cis-9,11,13,15-octadecatetraenoic acid
- beta-parinaric acid
- Inchi： 1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-10H,2,11-17H2,1H3,(H,19,20)/b4-3+,6-5+,8-7+,10-9+
- InChI Key： IJTNSXPMYKJZPR-BYFNFPHLSA-N
- SMILES： OC(CCCCCCC/C=C/C=C/C=C/C=C/CC)=O

Computed Properties

Exact Mass: 276.20904
Monoisotopic Mass: 276.208930132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 12
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
LogP: 5.43650

(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O235490-10mg	(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid	18841-21-9		10mg	$ 275.00	2023-02-02
TRC	O235490-100mg	(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid	18841-21-9		100mg	$ 2485.00	2023-02-02
Larodan	10-1878-4-5mg	9(E),11(E),13(E),15(E)-Octadecatetraenoic acid	18841-21-9	>98%	5mg	€345.00	2023-09-19
Larodan	10-1878-1-1mg	9(E),11(E),13(E),15(E)-Octadecatetraenoic acid	18841-21-9	>98%	1mg	€250.00	2025-03-07

(9E,11E,13E,15E)-9,11,13,15-Octadecatetraenoic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:18841-21-9)9(E),11(E),13(E),15(E)-Octadecatetraenoic acid

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:58

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J. P. Riley J. Chem. Soc. 1950 12
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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:18841-21-9)9(E),11(E),13(E),15(E)-Octadecatetraenoic acid

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry